Cas no 1176667-98-3 (1-(2-bromophenyl)cyclopentylmethanamine)
1-(2-Bromophenyl)cyclopentylmethanamine is a brominated aromatic amine derivative featuring a cyclopentylmethanamine moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural versatility as a building block for more complex molecules. The presence of both a bromine substituent and an amine functional group allows for further functionalization via cross-coupling reactions or nucleophilic substitutions, making it valuable in medicinal chemistry and ligand design. Its well-defined structure ensures consistent reactivity, facilitating its use in targeted synthesis. The compound is typically handled under controlled conditions due to its potential sensitivity.
1176667-98-3 structure
Product Name:1-(2-bromophenyl)cyclopentylmethanamine
CAS No:1176667-98-3
MF:C12H16BrN
MW:254.166142463684
MDL:MFCD11898963
CID:4561588
PubChem ID:62829515
Update Time:2025-05-28
1-(2-bromophenyl)cyclopentylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromophenyl)cyclopentanemethanamine
- (1-(2-Bromophenyl)cyclopentyl)methanamine
- 1-[1-(2-bromophenyl)cyclopentyl]methanamine
- [1-(2-BROMOPHENYL)CYCLOPENTYL]METHANAMINE
- 1-(2-bromophenyl)cyclopentylmethanamine
-
- MDL: MFCD11898963
- Inchi: 1S/C12H16BrN/c13-11-6-2-1-5-10(11)12(9-14)7-3-4-8-12/h1-2,5-6H,3-4,7-9,14H2
- InChI Key: VKAHWYYUTWZAMY-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2Br)(CN)CCCC1
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
1-(2-bromophenyl)cyclopentylmethanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-bromophenyl)cyclopentylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225687-1g |
1-(2-Bromophenyl)cyclopentanemethanamine |
1176667-98-3 | ≥95% | 1g |
¥5500.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D778153-1g |
1-(2-Bromophenyl)cyclopentanemethanamine |
1176667-98-3 | 95% | 1g |
$715 | 2024-07-20 | |
| Enamine | EN300-336220-0.05g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 0.05g |
$162.0 | 2025-03-18 | |
| Enamine | EN300-336220-0.1g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 0.1g |
$241.0 | 2025-03-18 | |
| Enamine | EN300-336220-0.25g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 0.25g |
$347.0 | 2025-03-18 | |
| Enamine | EN300-336220-0.5g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 0.5g |
$546.0 | 2025-03-18 | |
| Enamine | EN300-336220-1.0g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-336220-2.5g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-336220-5.0g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 | |
| Enamine | EN300-336220-10.0g |
1-[1-(2-bromophenyl)cyclopentyl]methanamine |
1176667-98-3 | 95.0% | 10.0g |
$3007.0 | 2025-03-18 |
1-(2-bromophenyl)cyclopentylmethanamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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